Cas no 75-84-3 (Neopentyl alcohol)

Neopentyl alcohol Properties

Names and Identifiers

• Neopentyl alcohol
• 2,2-Dimethyl-1-propanol
• NEOPENTYL ALCOHOL AR
• 2,2-dimethylpropan-1-ol
• tert-Butylmethanol
• Neoamyl alcohol
• Neopentanol
• tert-Butylcarbinol
• 5I067PJD7S
• NEOPENTYL ALCOHOL [MI]
• (CH3)3CCH2OH
• D0792
• 2,2-dimethyl propanol
• EINECS 200-907-3
• EN300-64294
• tert-Butyl carbinol
• J-802251
• 2,2,2-Trimethylethanol
• 2,2-Dimethyl-1-propanol, purum, >=97.0% (GC)
• MFCD00004682
• InChI=1/C5H12O/c1-5(2,3)4-6/h6H,4H2,1-3H
• NEOPENTYL ALCOHOL [HSDB]
• UNII-5I067PJD7S
• Z397587176
• Neopentylalcohol
• 2,2-dimethyl-propyl alcohol
• 75-84-3
• 2,2-Dimethylpropanol
• 2,2-dimethyl-propan-1-ol
• Q-101913
• 2,2-dimethyl -propyl alcohol
• NEOPENTYL ALCOHOL
• AI3-20879
• 2,2,-dimethyl-1-propanol
• 2,2-Dimethyl-1-propanol, 99%
• A9631
• 2,2-Dimethylpropyl alcohol
• Q3270847
• 2-Methyl-isobutanol
• 1-Propanol, 2,2-dimethyl-
• 2,2-dimethyl-propanol
• D78368
• DTXSID9052501
• BP-20655
• CHEMBL458630
• AKOS009156382
• HSDB 103
• AMY18878
• NS00001360
• DB-027517
• +Expand

• MDL： MFCD00004682
• InChIKey： KPSSIOMAKSHJJG-UHFFFAOYSA-N
• Inchi： 1S/C5H12O/c1-5(2,3)4-6/h6H,4H2,1-3H3
• SMILES： CC(C)(C)CO
• BRN： 1730984

Computed Properties

• Exact Mass: 88.08880
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 88.089
• Heavy Atom Count: 6
• Complexity: 33.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.02480
• PSA: 20.23000
• Merck: 6457
• Refractive Index: 1.3915
• Water Partition Coefficient: 3.5 g/100 mL at 25 ºC
• Boiling Point: 113-114 °C(lit.)
• Melting Point: 53.0 to 57.0 deg-C
• Vapor Pressure: 16 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Color/Form: Colorless crystal with mint smell.
• Solubility: It is slightly soluble in water, miscible with many organic solvents such as alcohols, ethers, ketones, esters and aromatics, and also miscible with mineral oil and vegetable oil.
• Density: 0.818 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether